Cas no 76270-34-3 (2(1H)-Pyrimidinone, 4,6-dimethyl-1-(2-oxopropyl)-)

• Product Name: 2(1H)-Pyrimidinone, 4,6-dimethyl-1-(2-oxopropyl)-
• CAS No: 76270-34-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 538090
• PubChem ID: 12613592
• Update Time: 2025-04-19

2(1H)-Pyrimidinone, 4,6-dimethyl-1-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 4,6-dimethyl-1-(2-oxopropyl)-
• 4,6-dimethyl-1-(2-oxopropyl)pyrimidin-2-one
• DTXSID20504378
• AKOS011293317
• 76270-34-3
• 4,6-Dimethyl-1-(2-oxopropyl)pyrimidin-2(1H)-one

• Inchi： 1S/C9H12N2O2/c1-6-4-7(2)11(5-8(3)12)9(13)10-6/h4H,5H2,1-3H3
• InChI Key： KNEZRQDKSNZTMY-UHFFFAOYSA-N
• SMILES： O=C1N=C(C)C=C(C)N1CC(C)=O

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.74